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Compound of Interest

Compound Name:
Formamidine, 1,1'-dithiodi-,

dihydrochloride

CAS No.: 14807-75-1

Cat. No.: B086961 Get Quote

Executive Summary
Formamidine disulfide dihydrochloride (FDD), CAS 14807-75-1, is a critical intermediate in the

synthesis of pharmaceuticals, agrochemicals, and vulcanization accelerators. Its utility is

defined by its redox-active disulfide bond and its ionic salt structure.

The Core Solubility Directive: FDD is an ionic salt (

). Consequently, it exhibits high solubility in water and negligible solubility in most organic
solvents. Effective handling requires a "Solvent/Anti-Solvent" strategy—utilizing water for
dissolution and polar organic solvents (Ethanol, Acetone) for precipitation and purification.

This guide provides the physicochemical grounding, solubility data, and experimental protocols

necessary to manipulate FDD effectively in drug development and material science workflows.

Physicochemical Profile & Mechanistic Basis
To predict solubility behavior, one must understand the molecular architecture of FDD.

Chemical Structure:
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Ionic Character: The compound exists as a dicationic dimer stabilized by two chloride

counterions. The lattice energy is high, requiring a solvent with a high dielectric constant (

) and strong solvation capability for anions to break the crystal lattice.

Hygroscopicity: The dihydrochloride salt is hygroscopic.[1][2] Moisture absorption can lead to

hydrolysis or disproportionation, making solvent dryness critical for non-aqueous

applications.

Solubility Mechanism
Dissolution is thermodynamically driven by the solvation enthalpy of the chloride ions and the

amidinium cations.

Water (

): Forms strong hydrogen bonds with the amidinium protons and effectively solvates

, leading to rapid dissolution.

Alcohols (

): Insufficient dielectric strength to overcome the lattice energy. Used as anti-solvents.

Aprotic Polar Solvents (DMSO, DMF): May solubilize FDD to a limited extent due to their

high polarity, but are less effective than water and pose risks of side reactions (e.g., oxidation

in DMSO).

Solubility Landscape: Quantitative & Qualitative
Data
The following table summarizes the solubility profile based on empirical synthesis protocols and

general salt solubility principles.
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Solvent Class Specific Solvent Solubility Status
Experimental
Observation

Aqueous Water High
Freely soluble. Stable

at acidic pH.

Alcohols Ethanol (Anhydrous) Insoluble

Used to precipitate

FDD from aqueous

solutions.

Methanol Very Slightly Soluble

May dissolve trace

amounts; generally

poor.

Isopropanol Insoluble
Excellent anti-solvent

for washing.

Polar Aprotic DMSO Moderate/Variable

Can dissolve FDD;

use fresh, dry DMSO

to prevent oxidation.

DMF Low/Moderate

Less effective than

DMSO; heating may

degrade the disulfide.

Non-Polar Hexane, Toluene Insoluble
No interaction with

ionic lattice.

Chlorinated Dichloromethane Insoluble
Incompatible with

ionic salts.

Ketones Acetone Insoluble

Common washing

agent to remove

organic impurities.

Visualization: Solvent Selection Decision Tree
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Start: Select Solvent for FDD

What is the Experimental Goal?

Homogeneous ReactionPurification / Isolation Analytical (HPLC/NMR)

Aqueous Buffer (pH < 6)

Bioconjugation

Non-Aqueous Required?

Organic Synthesis

Dissolve in Water ->
Add Ethanol/Acetone

Recrystallization RP-HPLC (Water/ACN)

Use DMSO or DMF
(Check Stability)

NMR (DMSO-d6)

Yes

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate solvent system based on experimental

intent.

Experimental Protocols
Protocol A: Preparation of a Stable Stock Solution
(Aqueous)
Objective: Create a standard solution for biological assays or coupling reactions.

Weighing: Weigh the target mass of FDD (MW: 223.15 g/mol ). Note: Work quickly to

minimize moisture uptake.

Solvent Choice: Use degassed, deionized water (Type I).
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Why? Dissolved oxygen can promote disulfide exchange or oxidation over time.

Dissolution: Add water to 80% of final volume. Vortex until clear.

pH Adjustment (Critical): Check pH. FDD is most stable in acidic to neutral conditions (pH 3–

6).

Caution: At alkaline pH (>8), the free base is formed, which is unstable and prone to rapid

polymerization or hydrolysis.

Filtration: Filter through a 0.22 µm PVDF membrane if sterility is required.

Protocol B: Purification via Solvent/Anti-Solvent
Precipitation
Objective: Purify crude FDD or recover it from a reaction mixture. This protocol exploits the

insolubility of FDD in ethanol.

Dissolution: Dissolve crude FDD in the minimum volume of cold water (0–4°C).

Precipitation: Slowly add 10 volumes of ice-cold Anhydrous Ethanol or Acetone while stirring

vigorously.

Mechanism: The dielectric constant of the mixture drops, forcing the ionic salt out of

solution.

Maturation: Allow the suspension to sit on ice for 30 minutes to maximize yield.

Collection: Filter the white precipitate using a sintered glass funnel.

Washing: Wash the cake twice with cold ethanol and once with diethyl ether (to remove

ethanol).

Drying: Dry under vacuum at 40°C. Do not exceed 60°C to prevent thermal decomposition.

Visualization: Purification Workflow
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Figure 2: Step-by-step purification workflow utilizing the differential solubility of FDD in water

vs. ethanol.

Stability & Storage in Solution
Disulfide Exchange: In solution, FDD is susceptible to thiol-disulfide exchange if free thiols

are present.

Hydrolysis: In dilute aqueous solutions, particularly at elevated temperatures or high pH, the

amidine group can hydrolyze to urea derivatives.

Recommendation: Always prepare solutions fresh. If storage is necessary, freeze at -20°C in

aliquots, preferably in an acidic buffer (pH 4-5).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086961#solubility-of-formamidine-disulfide-
dihydrochloride-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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